[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3-methylbenzoate

• IUPAC Name: [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3-methylbenzoate
• InChI: InChI=1S/C15H13NO4S2/c1-10-3-2-4-11(9-10)14(17)20-16-13-6-8-22(18,19)15-12(13)5-7-21-15/h2-5,7,9H,6,8H2,1H3/b16-13+
• InChI Key: NTMKNFQVFJKHQJ-DTQAZKPQSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)ON=C2CCS(=O)(=O)C3=C2C=CS3
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)O/N=C/2\CCS(=O)(=O)C3=C2C=CS3
• Molecular Formula: C15H13NO4S2
• Molecular Weight: 335.4 g/mol

Description

The compound is a complex organic molecule. It seems to contain a thieno[2,3-b]thiopyran core, which is a type of heterocyclic compound. The molecule also contains an amino group and a methylbenzoate group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions. For instance, chlorantraniliprole, another complex organic molecule, is synthesized through a series of reactions starting from 3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid.

Scientific Research Applications

Antioxidant and Anticancer Activity

• Methylglyoxal in Food and Living Organisms

  Methylglyoxal, a highly reactive alpha-oxoaldehyde, is associated with complications of diabetes and some neurodegenerative diseases. It is formed in foodstuffs and beverages during processing, cooking, and storage. The intake of low doses over time can cause degenerative changes in tissues and exert anticancer activity (Nemet, Varga-Defterdarović, & Turk, 2006).

• Thiazoloindans and Thiazolobenzopyrans as Dopamine Agonists

  Compounds with the 2-aminothiazole moiety have shown potential for the treatment of Parkinson's disease due to their action as dopamine agonists. The study highlights the importance of the thiazole group in medicinal chemistry, suggesting potential neuroprotective applications for related compounds (van Vliet et al., 2000).